FKBP12 PROTAC RC32

• Molecular Formula: C75H107N7O20
• Molecular Weight: 1426.7 g/mol
• InChI: InChI=1S/C75H107N7O20/c1-45-17-12-11-13-18-46(2)61(94-8)41-54-24-22-51(7)75(93,102-54)69(87)73(91)81-29-15-14-21-58(81)74(92)101-62(42-59(83)47(3)38-50(6)67(86)68(96-10)66(85)49(5)37-45)48(4)39-52-23-26-60(63(40-52)95-9)100-36-35-99-44-53-43-80(79-78-53)30-32-98-34-33-97-31-28-76-56-20-16-19-55-65(56)72(90)82(71(55)89)57-25-27-64(84)77-70(57)88/h11-13,16-20,38,43,45,47-49,51-52,54,57-58,60-63,67-68,76,86,93H,14-15,21-37,39-42,44H2,1-10H3,(H,77,84,88)/b13-11+,17-12+,46-18+,50-38+/t45-,47+,48+,49-,51+,52-,54-,57?,58-,60+,61+,62-,63+,67+,68-,75+/m0/s1
• InChIKey: XCSUEITWRRFFMN-RTXPUBAOSA-N

FKBP12 PROTAC RC32 – A Validated Knockdown Tool

FKBP12 PROTAC RC32 (RC32) is a heterobifunctional proteolysis-targeting chimera (PROTAC) that conjugates rapamycin (an FKBP12-specific ligand) with pomalidomide (a cereblon E3 ubiquitin ligase ligand) via a polyethylene glycol linker [1]. It induces ubiquitin-proteasome system-mediated degradation of FKBP12 rather than merely inhibiting its function [1]. RC32 has been extensively validated in vitro and in vivo across multiple species, including mouse, rat, pig, and non-human primate, making it a uniquely characterized chemical biology tool for FKBP12 loss-of-function studies [1].

1

Chemical FKBP12 degrader for loss-of-function studies avoiding embryonic lethality of genetic knockout

2

Reported multi-species in vivo degradation including large animal models

3

mTOR-neutral mechanism enables FKBP12-specific pathway interrogation

• [1] Sun, L., et al. (2019). A chemical approach for global protein knockdown from mice to non-human primates. Cell Discovery, 5, 10. View Source

Why FKBP12 PROTAC RC32 Is Irreplaceable

FKBP12-targeting compounds vary dramatically in their mechanism of action: rapamycin and FK506 bind FKBP12 to inhibit mTOR or calcineurin, respectively, introducing confounding signaling effects; other FKBP12 PROTAC degraders such as dFKBP-1, 22-SLF, and MC-25B show orders-of-magnitude lower degradation potency or lack in vivo validation [1][2]. Genetic FKBP12 knockout is embryonic lethal in mice and remains technically unfeasible in large animals [1]. Simply substituting RC32 with a cheaper FKBP12 ligand or an unvalidated degrader risks experimental failure due to insufficient target depletion, off-target pharmacology, or inability to achieve temporally controlled, reversible protein knockdown in adult animals [1][2].

Mech

RC32 (Target)

Degrades FKBP12 without mTOR inhibition, preserving downstream signaling fidelity

Rapamycin / FK506

Bind FKBP12 but inhibit mTOR or calcineurin, introducing confounding pharmacology

Mechanism mismatch may obscure FKBP12-specific phenotypes

Potency

RC32

Reported sub-nanomolar degradation DC50 in multiple cell lines with in vivo validation

Other FKBP12 PROTACs

Orders-of-magnitude lower degradation potency; lack multi-species in vivo data

May not achieve sufficient target depletion for adult animal studies

Model

RC32

Reversible, temporally controlled knockdown in adult animals

Genetic FKBP12 KO

Embryonic lethal in mice; technically unfeasible in large animals

Irreversible deletion prevents adult-stage functional studies

• [1] Sun, L., et al. (2019). A chemical approach for global protein knockdown from mice to non-human primates. Cell Discovery, 5, 10. View Source
• [2] Vik, M. (2021). Effects of FKBP12-degrading PROTACs on receptor-specific TGF-β signaling in multiple myeloma. NTNU Master's thesis. View Source

FKBP12 PROTAC RC32 – Comparative Evidence

Superior Degradation Potency vs. Other FKBP12 PROTACs

RC32 achieves a DC50 (concentration for 50% FKBP12 protein degradation) of ~0.3 nM in Jurkat cells after 12 hours of treatment [1]. In contrast, the FKBP12 PROTAC degrader dFKBP-1 exhibits a DC50 of 10 nM in MV4;11 cells , while 22-SLF and MC-25B show DC50 values of 500 nM and 350 nM, respectively, in their respective cell systems . RC32 is therefore approximately 33-fold more potent than dFKBP-1, over 1,100-fold more potent than MC-25B, and over 1,600-fold more potent than 22-SLF. In HEP3B and HUH7 hepatocellular carcinoma cells, RC32 further demonstrates DC50 values of 0.9 nM and 0.4 nM, confirming consistent sub-nanomolar potency across multiple cell backgrounds [2].

Degradation potency

Reported

RC32: DC50 ~0.3 nM (Jurkat, 12 h)

dFKBP-1: DC50 10 nM (MV4;11)

22-SLF / MC-25B: 500 / 350 nM

Supports FKBP12 depletion at low concentrations across cell backgrounds

Cross-study comparison; immunoblot-based quantification

Evidence Dimension	Degradation potency (DC50) in human cell lines
Target Compound Data	DC50 = 0.3 nM (Jurkat), 0.9 nM (HEP3B), 0.4 nM (HUH7); 12 h treatment
Comparator Or Baseline	dFKBP-1: DC50 = 10 nM (MV4;11); 22-SLF: DC50 = 500 nM; MC-25B: DC50 = 350 nM
Quantified Difference	RC32 is ~33-fold more potent than dFKBP-1, ~1,667-fold vs 22-SLF, ~1,167-fold vs MC-25B
Conditions	Jurkat cells (RC32); MV4;11 cells (dFKBP-1); immunoblot-based quantification; 12 h treatment for RC32

Why This Matters

Superior potency at sub-nanomolar concentrations allows robust target depletion with minimal compound exposure, reducing the risk of off-target effects at high PROTAC concentrations in cellular assays.

• [1] Sun, L., et al. (2019). Cell Discovery, 5, 10. DC50 of ~0.3 nM in Jurkat cells. View Source
• [2] TargetMol. FKBP12 PROTAC RC32 product page. DC50 values in HEP3B and HUH7 cells. View Source

Multi-Species In Vivo Knockdown Validation

RC32 has been demonstrated to achieve near-complete FKBP12 protein degradation in multiple organs of mice (i.p. 30 mg/kg twice daily for 1 day), rats (i.p. 20 mg/kg twice daily for 1 day), Bama pigs (i.p. 8 mg/kg twice daily for 2 days), and rhesus monkeys (i.p. 8 mg/kg twice daily for 3 days) [1]. In mice, FKBP12 became undetectable in most organs after a single day of treatment; in pigs, only residual FKBP12 levels were detectable in heart, liver, and kidney; in monkeys, FKBP12 was efficiently degraded in heart, liver, kidney, spleen, lung, and stomach [1]. Oral administration (60 mg/kg twice daily) in mice was also effective [1]. In contrast, dFKBP-1 has no reported in vivo degradation data, and genetic FKBP12 knockout is embryonic lethal in mice, precluding adult-stage loss-of-function studies [1][2].

In vivo multi‑species knockdown

Head-to-head

RC32: Near-complete degradation in mouse, rat, pig, monkey

dFKBP-1: No in vivo degradation data

Genetic KO: Embryonic lethal / impractical in large animals

Enables FKBP12 loss-of-function studies in adult large animal models

Immunoblot readout; i.p. and oral routes; multi-organ assessment

Evidence Dimension	In vivo FKBP12 protein knockdown across species
Target Compound Data	Mouse: undetectable FKBP12 in most organs (i.p. 30 mg/kg BID, 1 d); Rat: significant degradation (i.p. 20 mg/kg BID, 1 d); Pig: efficient degradation, residual in heart/liver/kidney (i.p. 8 mg/kg BID, 2 d); Monkey: efficient degradation in 6 organs (i.p. 8 mg/kg BID, 3 d). Oral effective in mice at 60 mg/kg BID.
Comparator Or Baseline	dFKBP-1: no in vivo degradation data available; Genetic FKBP12 knockout: embryonic lethal in mice, technically unfeasible in large animals
Quantified Difference	RC32 uniquely enables FKBP12 knockdown in adult large animals; dFKBP-1 lacks any in vivo validation; genetic knockout is lethal or impractical
Conditions	Immunoblot quantification; multiple organs; species: mouse, rat, pig, rhesus monkey; i.p. and oral routes

Why This Matters

RC32 is the only commercially available FKBP12 degrader with demonstrated in vivo efficacy in large animal models, making it indispensable for translational research requiring FKBP12 loss-of-function in physiologically relevant systems.

• [1] Sun, L., et al. (2019). Cell Discovery, 5, 10. In vivo FKBP12 degradation in mouse, rat, pig, and monkey. View Source
• [2] Vik, M. (2021). NTNU Master's thesis. dFKBP-1 characterization limited to in vitro studies. View Source

mTOR-Neutral FKBP12 Degradation vs. Rapamycin

RC32 degrades FKBP12 without influencing the phosphorylation of the mTORC1 downstream effectors S6K and S6, as confirmed by immunoblotting in Jurkat cells [1]. This is a critical advantage over rapamycin, which binds FKBP12 with high affinity (Kd = 0.2 nM) but simultaneously inhibits mTORC1, leading to immunosuppressive effects and confounding interpretation of FKBP12-specific phenotypes [1]. The NTNU thesis further confirmed that RC32 had no clear impact on phosphorylated mTOR or Ikaros levels in myeloma cells, demonstrating that the pomalidomide moiety does not impart residual immunomodulatory activity [2]. Addition of free rapamycin or pomalidomide rescues RC32-induced FKBP12 degradation, confirming that both binding moieties are required for activity and that the parental ligands alone do not degrade FKBP12 [1].

mTOR pathway neutrality

Head-to-head

RC32: No phosphorylation of S6K/S6; no impact on mTOR or Ikaros

Rapamycin: Inhibits mTORC1; immunosuppressive

Pomalidomide: IMiD effects absent in RC32 context

Permits clean FKBP12-specific pathway interrogation without confounding mTOR inhibition

Jurkat and myeloma cells; rescue by free ligands confirms dual requirement

Evidence Dimension	mTOR pathway modulation and off-target pharmacology
Target Compound Data	No phosphorylation of S6K or S6 (Jurkat cells); no impact on mTOR or Ikaros activity (myeloma cells); FKBP12 degradation requires both rapamycin and pomalidomide binding
Comparator Or Baseline	Rapamycin: Kd = 0.2 nM for FKBP12; inhibits mTORC1 and S6K/S6 phosphorylation; immunosuppressive. Pomalidomide: immunomodulatory imide drug (IMiD) effects.
Quantified Difference	RC32: no detectable mTOR signaling perturbation vs rapamycin: complete mTORC1 inhibition at comparable FKBP12-binding concentrations
Conditions	Jurkat cells; immunoblot for phospho-S6K, phospho-S6; myeloma cells for mTOR/Ikaros

Why This Matters

RC32 enables clean interrogation of FKBP12-specific biology without the confounding mTOR inhibition or immunosuppression introduced by rapamycin, which is essential for studies of FKBP12's mTOR-independent functions in heart development, TGF-β/BMP signaling, and cancer.

• [1] Sun, L., et al. (2019). Cell Discovery, 5, 10. Supplementary Figs. S3, S11 for S6K/S6 phosphorylation data. View Source
• [2] Vik, M. (2021). NTNU Master's thesis. No impact of RC32 on mTOR or Ikaros activity in myeloma cells. View Source

FKBP Family Selectivity: Sparing FKBP51 and FKBP52

In Jurkat cells, RC32 at 10 nM induced no evident degradation of FKBP51 or FKBP11, while degrading FKBP12.6 and—only at higher doses—FKBP25 [1]. In multiple myeloma cells, neither RC32 nor dFKBP-1 affected FKBP51 or FKBP52 protein expression at the tested doses [2]. This selectivity profile is significant because FKBP51 and FKBP52 are immunophilins involved in steroid hormone receptor regulation and stress responses; their degradation would introduce confounding phenotypes. The ability to tune RC32 concentration to avoid FKBP25 degradation provides additional experimental control [1]. dFKBP-1 shares FKBP51/52 sparing but lacks the extensive selectivity profiling published for RC32 across additional FKBP family members [1][2].

FKBP family selectivity

Reported

RC32: Sparing FKBP51/11 at 10 nM; FKBP25 only at higher doses

dFKBP-1: FKBP51/52 sparing; limited profiling for other FKBPs

Selectivity profile: Broader public data for RC32 across FKBP12.6/25/51/52

Informed dose selection to minimize off-target FKBP degradation

Immunoblot quantification; Jurkat and myeloma cells

Evidence Dimension	Selectivity across FKBP protein family members
Target Compound Data	FKBP12 degraded (DC50 0.3 nM); FKBP12.6 degraded; FKBP51 and FKBP11 not degraded at 10 nM; FKBP25 degraded only at higher doses; FKBP52 not affected in myeloma cells
Comparator Or Baseline	dFKBP-1: spares FKBP51 and FKBP52 in myeloma cells (Vik, 2021); selectivity data for FKBP11, FKBP12.6, and FKBP25 not reported for dFKBP-1
Quantified Difference	RC32 has a broader publicly available selectivity profile covering FKBP12.6, FKBP51, FKBP11, FKBP25, and FKBP52, compared to dFKBP-1 with only FKBP51/52 data available
Conditions	Jurkat cells (10 nM RC32, 12 h); multiple myeloma cells (dFKBP-1 and RC32); immunoblot quantification

Why This Matters

A well-characterized selectivity profile allows researchers to design experiments with informed dose selection, minimizing off-target FKBP degradation that could confound phenotypic interpretation, particularly in studies of steroid receptor signaling and cellular stress responses.

• [1] Sun, L., et al. (2019). Cell Discovery, 5, 10. Fig. 1h, Supplementary Figs. S12, S13. View Source
• [2] Vik, M. (2021). NTNU Master's thesis. FKBP51 and FKBP52 not affected by RC32 or dFKBP-1. View Source

Reversible FKBP12 Knockdown vs. Irreversible Genetic Deletion

FKBP12 protein levels fully recovered within 96 hours after RC32 washout in Jurkat cells [1]. In mice, FKBP12 levels in organs recovered approximately 1 week after cessation of RC32 treatment, with cardiac FKBP12 showing the slowest recovery (13 days) [1]. Correspondingly, RC32-induced cardiac functional changes (reduced ejection fraction and fractional shortening) in rhesus monkeys recovered to near-normal levels within 22 days after drug withdrawal [1]. This reversible pharmacology contrasts sharply with genetic FKBP12 knockout, which is embryonic lethal in mice due to severe cardiac developmental defects, precluding any adult-stage study [1]. The dFKBP-1 degrader has been shown to be reversible in vitro (rescued by free SLF or thalidomide pre-treatment), but its in vivo reversibility has not been demonstrated .

Reversibility

Head-to-head

RC32: Full recovery in 96 h (cells), ~1–3 weeks (in vivo)

Genetic KO: Permanent and embryonic lethal

dFKBP-1: In vitro reversibility shown; no in vivo data

Supports self-controlled, temporal FKBP12 knockdown studies in adult tissues

Washout experiments in Jurkat cells, mice, and rhesus monkeys

Evidence Dimension	Reversibility and temporal control of FKBP12 knockdown
Target Compound Data	In vitro recovery: 96 h post-washout (Jurkat cells); In vivo recovery: ~1 week (mouse organs), 13 days (mouse heart), 22 days (monkey cardiac function)
Comparator Or Baseline	Genetic FKBP12 knockout: permanent, embryonic lethal; dFKBP-1: in vitro reversibility demonstrated, in vivo reversibility not reported
Quantified Difference	RC32 provides fully reversible knockdown in cells (96 h) and animals (1-3 weeks), while genetic knockout is irreversible and lethal precluding adult studies
Conditions	Jurkat cells (1 μM RC32, 12 h, then washout); mice (30 mg/kg i.p. BID, 1 d, then withdrawal); rhesus monkeys (8 mg/kg i.p. BID, 3-15 d, then withdrawal)

Why This Matters

Reversible chemical knockdown allows researchers to perform self-controlled experiments (pre- vs post-treatment vs recovery) in the same animal, dramatically reducing animal numbers and enabling the study of FKBP12 function in adult tissues where genetic deletion is lethal.

• [1] Sun, L., et al. (2019). Cell Discovery, 5, 10. Fig. 1g (washout), Fig. 2c,d (mouse recovery), Fig. 6b,c (monkey cardiac recovery). View Source

FKBP12 PROTAC RC32 – Key Applications

Cardiac FKBP12 Loss-of-Function in Large Animals

RC32 is the only FKBP12 degrader validated to produce cardiac FKBP12 knockdown in pigs and rhesus monkeys, enabling echocardiographic assessment of FKBP12 function in adult hearts without the embryonic lethality of genetic knockout [1]. In monkeys, 3-15 days of RC32 treatment (8 mg/kg i.p. BID) reduced ejection fraction by 6.7% and fractional shortening by 13.4% at day 15, with functional parameters recovering after drug withdrawal [1]. This makes RC32 essential for preclinical cardiac safety pharmacology and for investigating FKBP12's role in myocardial hypertrophy and heart failure.

FKBP12-Dependent TGF-β/BMP Signaling in Myeloma

RC32 potently degrades FKBP12 in multiple myeloma cells, releasing TGF-β type I receptors from FKBP12-mediated inhibition and strongly potentiating BMP-induced SMAD1/5 phosphorylation, leading to myeloma cell death [2]. Critically, RC32 achieves this without the immunosuppressive mTOR inhibition caused by rapamycin, avoiding confounding effects on myeloma cell viability unrelated to BMP signaling [1][2]. This positions RC32 as the preferred tool for dissecting FKBP12-dependent BMP signaling in hematological malignancies.

Peripheral-Only FKBP12 Knockdown with Brain Delivery Option

Systemic RC32 administration (i.p. or oral) degrades FKBP12 in all organs except the brain, as RC32 does not cross the blood-brain barrier [1]. This enables peripheral-restricted FKBP12 loss-of-function studies without confounding central nervous system effects. For brain-targeted studies, intracerebroventricular (i.c.v.) injection of RC32 (0.2 mg in 2 μL) achieves FKBP12 degradation specifically in brain tissue [1]. This anatomical selectivity is unavailable with rapamycin (which crosses the BBB and causes CNS mTOR inhibition) or genetic knockout models (which delete FKBP12 globally).

Reversible and Tunable FKBP12 Depletion for Dynamic Studies

RC32's combination of sub-nanomolar DC50 (0.3 nM) [1], full reversibility within 96 hours in cells and ~1 week in animals [1], and the ability to fine-tune degradation depth by adjusting dose (e.g., controlling FKBP25 co-degradation at higher concentrations) [1] makes it the tool of choice for experiments requiring precise temporal and quantitative control over FKBP12 levels. This is particularly valuable for studying dynamic processes such as cell cycle regulation, differentiation, and acute stress responses where irreversible or poorly controlled knockdown methods would yield ambiguous results.

Application

Selection Property

Validation Focus

Large animal cardiac FKBP12 studies

Multi-species in vivo FKBP12 degradation

Echocardiographic endpoint monitoring

Myeloma BMP signaling research

mTOR-neutral FKBP12 degradation

SMAD1/5 phosphorylation and cell death assays

Peripheral vs. CNS FKBP12 depletion

Blood-brain barrier impermeability

Brain vs peripheral target engagement

Dynamic FKBP12 level control

Reversible, dose-tunable knockdown kinetics

Temporal recovery and dose-response profiling

• [1] Sun, L., et al. (2019). A chemical approach for global protein knockdown from mice to non-human primates. Cell Discovery, 5, 10. View Source
• [2] Vik, M. (2021). Effects of FKBP12-degrading PROTACs on receptor-specific TGF-β signaling in multiple myeloma. NTNU Master's thesis. View Source